Cas no 1269293-55-1 (2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)thiazole)

2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)thiazole structure
1269293-55-1 structure
Product Name:2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)thiazole
CAS No:1269293-55-1
MF:C12H8FN3S
MW:245.275424003601
CID:1089312
PubChem ID:56956106
Update Time:2025-04-20

2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(4-Fluorophenyl)-1H-pyrazol-5-yl)thiazole
    • 2-[2-(4-fluorophenyl)pyrazol-3-yl]-1,3-thiazole
    • 1-(4-fluorophenyl)-5-(thiazol-2-yl)-1H-pyrazole
    • 1269293-55-1
    • AKOS022172663
    • DTXSID00719029
    • A12217
    • 2-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]-1,3-thiazole
    • Inchi: 1S/C12H8FN3S/c13-9-1-3-10(4-2-9)16-11(5-6-15-16)12-14-7-8-17-12/h1-8H
    • InChI Key: ZMRHBQKIEULOKT-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C1=CC=NN1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 245.04229660g/mol
  • Monoisotopic Mass: 245.04229660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59Ų

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